Cas no 2138132-47-3 (4-Formyl-2-(2-methylbutan-2-yl)-5-propylfuran-3-carboxylic acid)

• Product Name: 4-Formyl-2-(2-methylbutan-2-yl)-5-propylfuran-3-carboxylic acid
• CAS No: 2138132-47-3
• MF: C₁₄H₂₀O₄
• MW: 252.306204795837
• CID: 5834337
• PubChem ID: 165457498
• Update Time: 2025-05-23

4-Formyl-2-(2-methylbutan-2-yl)-5-propylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-formyl-2-(2-methylbutan-2-yl)-5-propylfuran-3-carboxylic acid
• 2138132-47-3
• EN300-705316
• 4-Formyl-2-(2-methylbutan-2-yl)-5-propylfuran-3-carboxylic acid

• Inchi： 1S/C14H20O4/c1-5-7-10-9(8-15)11(13(16)17)12(18-10)14(3,4)6-2/h8H,5-7H2,1-4H3,(H,16,17)
• InChI Key： UVNLWQIMXIIYIT-UHFFFAOYSA-N
• SMILES： O1C(CCC)=C(C=O)C(C(=O)O)=C1C(C)(C)CC

Computed Properties

• Exact Mass: 252.13615911g/mol
• Monoisotopic Mass: 252.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.5Ų

Additional information on 4-Formyl-2-(2-methylbutan-2-yl)-5-propylfuran-3-carboxylic acid

Comprehensive Overview of 4-Formyl-2-(2-methylbutan-2-yl)-5-propylfuran-3-carboxylic acid (CAS No. 2138132-47-3)

4-Formyl-2-(2-methylbutan-2-yl)-5-propylfuran-3-carboxylic acid (CAS No. 2138132-47-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This furan derivative, characterized by its unique formyl and carboxylic acid functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a 2-methylbutan-2-yl substituent and a propyl side chain, contributes to its distinct reactivity and potential applications. Researchers are increasingly exploring its role in the design of novel bioactive molecules, particularly in the context of drug discovery and flavor and fragrance industries.

The compound's CAS number 2138132-47-3 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. In recent years, the demand for high-purity furan derivatives like this compound has surged, driven by advancements in green chemistry and sustainable synthesis methodologies. Its formyl group makes it a valuable precursor for Schiff base formation, a reaction widely utilized in the development of metal-organic frameworks (MOFs) and bioconjugation techniques. Additionally, the carboxylic acid moiety enables further derivatization, such as esterification or amidation, expanding its utility in polymer chemistry and biomaterial engineering.

From an industrial perspective, 4-Formyl-2-(2-methylbutan-2-yl)-5-propylfuran-3-carboxylic acid aligns with the growing trend toward bio-based chemicals. As consumers and manufacturers prioritize eco-friendly alternatives to petroleum-derived compounds, furan-based intermediates like this one offer a promising pathway. Its potential applications in renewable energy storage systems, such as organic batteries, are also under investigation. Furthermore, the compound's structural features resonate with the flavor industry, where furan derivatives are known to impart roasted or caramel-like notes, making it a candidate for food additive formulations.

In the realm of pharmaceutical research, this compound's multifunctional architecture has sparked interest in its potential as a scaffold for drug design. Recent studies highlight its relevance in targeting inflammatory pathways and oxidative stress-related conditions, aligning with the rising focus on precision medicine. Its compatibility with high-throughput screening platforms further enhances its appeal for lead compound optimization. Moreover, the compound's lipophilic properties suggest potential applications in drug delivery systems, particularly for enhancing bioavailability of poorly soluble therapeutics.

For researchers and manufacturers, understanding the synthetic routes to produce CAS 2138132-47-3 is essential. Modern catalytic methods, including palladium-catalyzed cross-coupling and microwave-assisted synthesis, have been explored to improve yield and reduce environmental impact. The compound's stability under various conditions is another area of interest, particularly for storage and transportation logistics. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, a critical factor for GMP compliance in pharmaceutical applications.

In conclusion, 4-Formyl-2-(2-methylbutan-2-yl)-5-propylfuran-3-carboxylic acid (CAS No. 2138132-47-3) represents a compelling example of how specialty chemicals can bridge multiple industries. Its adaptability to green synthesis protocols, combined with its functional diversity, positions it as a valuable asset in innovation-driven markets. As research continues to uncover new applications, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare, sustainability, and advanced materials.